2-Propanol, 1-chloro-3-[[3-(trifluoromethyl)phenyl]amino]-

• CAS No.: 55212-00-5
• Molecular Formula: C10H11ClF3NO
• Molecular Weight: 253.65 g/mol
• IUPAC Name: 1-chloro-3-[3-(trifluoromethyl)anilino]propan-2-ol
• InChI: InChI=1S/C10H11ClF3NO/c11-5-9(16)6-15-8-3-1-2-7(4-8)10(12,13)14/h1-4,9,15-16H,5-6H2
• InChI Key: QQRSZNKCWIVOLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NCC(CCl)O)C(F)(F)F

Description

The compound 2-Propanol, 1-chloro-3-[[3-(trifluoromethyl)phenyl]amino]- is a chloro-amino-propanol derivative with a trifluoromethylphenyl substituent. The molecule features:

• A 2-propanol backbone (isopropyl alcohol) with a chlorine atom at the 1-position.
• A 3-(trifluoromethyl)phenylamino group at the 3-position, introducing strong electron-withdrawing effects and lipophilicity.

The trifluoromethyl group enhances metabolic stability and resistance to oxidation compared to non-fluorinated analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Comparison

The table below compares the target compound with three analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features	References
Target Compound	C₁₁H₁₂ClF₃NO*	~273.67*	3-(Trifluoromethyl)phenylamino	High lipophilicity; strong EWG effects
1-Chloro-3-[methyl(phenyl)amino]-2-propanol	C₁₀H₁₄ClNO	199.68	Methyl(phenyl)amino	Lower mass; no fluorine substitution
1-Chloro-3-[[(4-fluorophenyl)methyl]amino]-2-propanol	C₁₀H₁₃ClFNO	217.67	4-Fluorobenzylamino	Para-fluorine; moderate EWG effects
1-Chloro-3-[3-[4-(trifluoromethyl)-1H-imidazol-2-yl]phenoxy]-2-propanol	C₁₃H₁₂ClF₃N₂O₂	320.70	Trifluoromethylimidazole phenoxy	Imidazole ring; higher complexity

*Hypothetical data inferred from structural analogs.

Key Differences and Implications

Substituent Effects

• Trifluoromethyl vs. Methyl/Fluorine : The trifluoromethyl group in the target compound provides stronger electron-withdrawing effects compared to methyl () or single fluorine (). This increases stability against metabolic degradation and may enhance binding affinity in hydrophobic pockets .
• Amino vs. Phenoxy Linkage: The target compound’s phenylamino group differs from the phenoxy linkage in . The amino group enables hydrogen bonding, whereas the ether linkage in ’s compound may reduce basicity but improve solubility .

Molecular Weight and Complexity

• The imidazole-containing analog () has a significantly higher molecular weight (320.70 g/mol) due to its heterocyclic ring, which may reduce membrane permeability compared to the target compound (~273.67 g/mol) .

Fluorine Substitution Patterns

• The para-fluorine in ’s compound offers moderate electron withdrawal, while the meta-trifluoromethyl group in the target compound creates a sterically bulky, lipophilic moiety. This difference could influence receptor selectivity in drug design .